Cas no 5588-52-3 (rac-(1S,2R,8S)-14-Oxa-7-azatetracyclo6.6.1.0~1,11~.0~2,7~pentadeca-9,11-dien-13-one)

• Product Name: rac-(1S,2R,8S)-14-Oxa-7-azatetracyclo6.6.1.0~1,11~.0~2,7~pentadeca-9,11-dien-13-one
• CAS No: 5588-52-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1075810
• Update Time: 2024-07-19

rac-(1S,2R,8S)-14-Oxa-7-azatetracyclo6.6.1.0~1,11~.0~2,7~pentadeca-9,11-dien-13-one Chemical and Physical Properties

Names and Identifiers

• (6S,11AR,11bS)-9,10,11,11a-tetrahydro-8H-6,11b-methanofuro[2,3-c]pyrido[1,2-a]azepin-2(6H)-one
• (6S,11aR,11bS)-9,10,11,11a-tetrahydro-8H-6,11b-methanofuro[2,3-c]pyrido[1,2-a]azepin-2(6H)-one(SALTDATA: FREE)
• (6S,11aR,11bS)-6,8,9,10,11,11a-hexahydro-2H-6,11b-methanofuro[2,3-c]pyrido[1,2-a]azepin-2-one
• 8H-6,11b-Methanofuro[2,3-c]pyrido[1,2-a]azepin-2(6H)-one, 9,10,11,11a-tetrahydro-, (6R,11aS,11bR)-rel-
• rac-(1S,2R,8S)-14-Oxa-7-azatetracyclo[6.6.1.0~1,11~.0~2,7~]pentadeca-9,11-dien-13-one
• rac-(1S,2R,8S)-14-Oxa-7-azatetracyclo6.6.1.0~1,11~.0~2,7~pentadeca-9,11-dien-13-one

• MDL： MFCD00867422
• Inchi： 1S/C13H15NO2/c15-12-7-9-4-5-10-8-13(9,16-12)11-3-1-2-6-14(10)11/h4-5,7,10-11H,1-3,6,8H2/t10-,11-,13+/m0/s1
• InChI Key： SWZMSZQQJRKFBP-GMXVVIOVSA-N
• SMILES： N12CCCC[C@@]1([H])[C@@]13C[C@]2([H])C=CC1=CC(=O)O3

Computed Properties

• Exact Mass: 312.06269
• Monoisotopic Mass: 217.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 1.5
• Melting Point: 113-115 °C(Solv: hexane (110-54-3))
• Boiling Point: 463.3°C at 760 mmHg
• Flash Point: 234°C
• Refractive Index: 1.646
• PSA: 97.07
• LogP: 1.34290
• pka: 8.29±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes